Cas no 409315-17-9 (Methanone,1H-imidazol-1-yl-1H-pyrrol-1-yl-)

• Product Name: Methanone,1H-imidazol-1-yl-1H-pyrrol-1-yl-
• CAS No: 409315-17-9
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 326297
• PubChem ID: 22952219
• Update Time: 2025-04-19

Methanone,1H-imidazol-1-yl-1H-pyrrol-1-yl- Chemical and Physical Properties

Names and Identifiers

• Methanone,1H-imidazol-1-yl-1H-pyrrol-1-yl-
• 1H-Pyrrole,1-(1H-imidazol-1-ylcarbonyl)-(9CI)
• SCHEMBL7736262
• 409315-17-9
• (1H-Imidazol-1-yl)(1H-pyrrol-1-yl)methanone

• Inchi： 1S/C8H7N3O/c12-8(10-4-1-2-5-10)11-6-3-9-7-11/h1-7H
• InChI Key： CRBIQLQIBVOXLG-UHFFFAOYSA-N
• SMILES： O=C(N1C=NC=C1)N1C=CC=C1

Computed Properties

• Exact Mass: 161.059
• Monoisotopic Mass: 161.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 39.8A^2